Cas no 518997-91-6 (2,7-bis(9,9-spirobifluoren-2-yl)-9,9-spirobifluorene)

• Product Name: 2,7-bis(9,9-spirobifluoren-2-yl)-9,9-spirobifluorene
• CAS No: 518997-91-6
• MF: C₇₅H₄₄
• MW: 945.151879310608
• MDL: MFCD12022449
• CID: 1574974
• PubChem ID: 354335654
• Update Time: 2025-04-21

2,7-bis(9,9-spirobifluoren-2-yl)-9,9-spirobifluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-bis(9,9-spirobifluoren-2-yl)-9,9-spirobifluorene
• 2,2'':7'',2''''-Ter-9,9'-spirobi[9H-fluorene]
• TSBF
• 2,2'',7'',2''''-Ter-9,9'-spirobifluorene
• 2,7-bis(9,9'-spirobifluoren-2-yl)-9,9'-spirobifluorene
• 2',7'-Bis(9,9'-spirobi[fluorene]-2-yl)-9,9'-spirobi[fluorene]
• MFCD12022449
• HS-8424
• 518997-91-6
• 2,2'':7'',2''''-Ter(9,9'-spirobi[fluorene])
• 2',7'-Bis(9,9'-spirobi[fluorene]-2'-yl)-9,9'-spirobi[fluorene]
• 2,2':7',2-Ter-9,9_-spirobi[9H-fluorene]
• TSBF , 2,7-Bis(9,9'-spirobifluoren-2-yl)-9,9'-spirobifluorene
• AKOS030529802
• T3433
• 2,7-bis({9,9'-spirobi[fluoren]-2-yl})-9,9'-spirobi[fluorene]
• DB-337980
• T72560

• MDL： MFCD12022449
• Inchi： 1S/C75H44/c1-9-25-61-49(17-1)50-18-2-10-26-62(50)73(61)65-29-13-7-23-55(65)57-37-33-45(41-69(57)73)47-35-39-59-60-40-36-48(44-72(60)75(71(59)43-47)67-31-15-5-21-53(67)54-22-6-16-32-68(54)75)46-34-38-58-56-24-8-14-30-66(56)74(70(58)42-46)63-27-11-3-19-51(63)52-20-4-12-28-64(52)74/h1-44H
• InChI Key： BFDFHGPJXDFXBA-UHFFFAOYSA-N
• SMILES： C12(C3C=CC=CC=3C3=CC=CC=C13)C1C=C(C=CC=1C1=CC=C(C3=CC=C4C5C=CC=CC=5C5(C6C=CC=CC=6C6=CC=CC=C56)C4=C3)C=C21)C1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4C4=CC=CC=C34)C2=C1

Computed Properties

• Exact Mass: 944.344301404g/mol
• Monoisotopic Mass: 944.344301404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 75
• Rotatable Bond Count: 2
• Complexity: 1900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 457°C(lit.)
• Solubility: Insuluble (6.3E-15 g/L) (25 ºC),
• λmax: 353(CHCl3)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes